N-(2,4-dimethoxyphenyl)-2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C19H21N5O5S/c1-10-20-16-15(18(26)24(3)19(27)23(16)2)17(21-10)30-9-14(25)22-12-7-6-11(28-4)8-13(12)29-5/h6-8H,9H2,1-5H3,(H,22,25)
• InChI Key: QZISRLALYQOOTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)SCC(=O)NC3=C(C=C(C=C3)OC)OC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H21N5O5S
• Molecular Weight: 431.5 g/mol
• CAS No.: 852168-24-2

Description

N-(2,4-dimethoxyphenyl)-2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H21N5O5S and its molecular weight is 431.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalytic Applications

Research into pyranopyrimidine scaffolds, which share structural similarities with the mentioned compound, highlights their importance in the medicinal and pharmaceutical industries. The synthesis of these scaffolds using diversified hybrid catalysts, including organocatalysts, metal catalysts, and nanocatalysts, demonstrates their broad applicability in developing lead molecules for therapeutic use. These methodologies focus on enhancing the bioavailability and synthetic accessibility of pyrimidine derivatives, which are crucial for their application in drug development (Parmar, Vala, & Patel, 2023).

Medicinal Chemistry and Drug Development

Pyrimidine cores are integral to various bioactive molecules and pharmaceuticals, showcasing diverse pharmacological effects, including anticancer, antiviral, and anti-inflammatory activities. Recent developments in the synthesis of pyrimidine derivatives have led to the identification of compounds with potent anti-inflammatory effects. These effects are attributed to the inhibition of specific inflammatory mediators, such as prostaglandin E2 and tumor necrosis factor-α, among others. Detailed structure-activity relationship (SAR) analyses of pyrimidines provide insights into designing novel analogs with enhanced therapeutic effects and minimal toxicity (Rashid et al., 2021).

Moreover, a comprehensive review on pyrimidine analogs emphasized their versatile scaffold's medicinal and biological potential, highlighting the extensive range of activities from anticancer to anti-microbial effects. This underlines the critical role of pyrimidine derivatives in the ongoing search for new therapeutic agents, where structural modifications lead to diverse biological activities (JeelanBasha & Goudgaon, 2021).